Cas no 59300-51-5 (Santalon)

Santalon structure
Santalon structure
Product Name:Santalon
CAS No:59300-51-5
MF:C11H16O
MW:164.244143486023
CID:2030372
PubChem ID:71438766
Update Time:2025-04-21

Santalon Chemical and Physical Properties

Names and Identifiers

    • Santalon
    • Santalone
    • 1-(2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)ethanone
    • Ethanone, 1-(2,3-dimethyltricyclo[2.2.1.02,6]hept-3-yl)-
    • 10,11,12,13-Tetranor-a-santalan-8-one
    • OTAKYGLQNSNZRX-UHFFFAOYSA-N
    • DTXSID201318581
    • 59300-51-5
    • 1-(2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl)ethanone
    • CHEMBL4545716
    • CHEBI:195764
    • Ethanone, 1-(2,3-dimethyltricyclo(2.2.1.02,6)hept-3-yl)-
    • 1-(2,3-dimethyl-3-tricyclo(2.2.1.02,6)heptanyl)ethanone
    • DB-300363
    • 1-(2,3-Dimethyltricyclo(2.2.1.02,6)heptan-3-yl)ethanone
    • Inchi: 1S/C11H16O/c1-6(12)10(2)7-4-8-9(5-7)11(8,10)3/h7-9H,4-5H2,1-3H3
    • InChI Key: OTAKYGLQNSNZRX-UHFFFAOYSA-N
    • SMILES: O=C(C)C1(C)C2CC3C(C2)C31C

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų
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